Cas no 1261778-47-5 (3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine)

• Product Name: 3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine
• CAS No: 1261778-47-5
• MF: C₁₁H₆F₃NO
• MW: 225.166653156281
• CID: 4920928
• Update Time: 2025-09-27

3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine

• Inchi： 1S/C11H6F3NO/c12-8-3-1-2-6(10(8)13)7-4-5-9(16)15-11(7)14/h1-5H,(H,15,16)
• InChI Key： PXEGPNILLPKYRA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(N1)=O)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1

Additional information on 3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine

3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine: A Comprehensive Overview

3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine, identified by the CAS number 1261778-47-5, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with fluorine atoms and a hydroxyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in various research and industrial applications.

The synthesis of 3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine involves a series of intricate organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled the optimization of its synthesis pathway, resulting in higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has proven to be highly effective in reducing reaction times while maintaining product quality.

In terms of its chemical properties, this compound exhibits strong electron-withdrawing effects due to the presence of multiple fluorine atoms. This characteristic makes it an excellent candidate for use in electroluminescent materials and advanced polymer systems. Recent studies have demonstrated its potential as a building block for constructing high-performance organic light-emitting diodes (OLEDs). The hydroxyl group present in the molecule further enhances its reactivity, enabling it to participate in various condensation reactions that are crucial for forming complex molecular architectures.

The biological activity of 3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine has been a focal point of recent research efforts. Preclinical studies indicate that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in several scientific journals. These findings underscore its potential role in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

From an environmental perspective, this compound has shown remarkable stability under various conditions, which is advantageous for its use in outdoor applications. However, ongoing research is being conducted to assess its biodegradability and potential ecological impact. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, but further studies are required to fully understand its environmental fate.

In conclusion, 3-(2,3-Difluorophenyl)-2-fluoro-6-hydroxypyridine (CAS No: 1261778-47-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to unfold, the potential for this compound to contribute to groundbreaking innovations remains immense.